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Compound of Interest

Compound Name: 9-Julolidinecarboxaldehyde

Cat. No.: B1329721 Get Quote

Technical Support Center: 9-
Julolidinecarboxaldehyde
This technical support guide provides essential information for the safe storage and handling of

9-Julolidinecarboxaldehyde. It is intended for researchers, scientists, and professionals in

drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 9-Julolidinecarboxaldehyde?

A1: 9-Julolidinecarboxaldehyde is classified as a hazardous substance. The primary hazards

include:

Skin Irritation: Causes skin irritation upon contact.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

Harmful if Swallowed: It is harmful if ingested.[1]

Q2: What are the recommended storage conditions for 9-Julolidinecarboxaldehyde?
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A2: To ensure the stability and integrity of 9-Julolidinecarboxaldehyde, it should be stored

under the following conditions:

Temperature: Room temperature.[2][3]

Atmosphere: It is recommended to store the compound under an inert atmosphere, such as

nitrogen or argon.[4]

Container: Keep the container tightly closed and store in a dry, well-ventilated place.

Q3: What personal protective equipment (PPE) should be worn when handling 9-
Julolidinecarboxaldehyde?

A3: Appropriate PPE must be worn to minimize exposure. This includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Skin Protection: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is

inadequate, a suitable respirator should be used.

Troubleshooting Guide
Problem: The 9-Julolidinecarboxaldehyde powder has changed color or appears clumpy.

Possible Cause: This may indicate degradation of the compound due to improper storage,

such as exposure to moisture or air.

Solution: Discard the product according to your institution's hazardous waste disposal

guidelines. To prevent this in the future, ensure the container is tightly sealed and stored

under a dry, inert atmosphere.

Problem: Inconsistent experimental results are being obtained using 9-
Julolidinecarboxaldehyde from the same batch.
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Possible Cause: The compound may be degrading over time after the container has been

opened, leading to a decrease in purity.

Solution: Aliquot the compound into smaller, single-use vials upon receiving it to minimize the

number of times the main container is opened. Always handle the compound in a controlled

environment (e.g., a glove box) to prevent exposure to air and moisture.

Problem: Skin or eye contact has occurred.

Solution:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

any contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek medical attention.

Quantitative Data Summary
Property Value Source(s)

Molecular Formula C13H15NO [1][2][4]

Molecular Weight ~201.26 g/mol [1][4][5]

Melting Point 83 °C [2]

Appearance
Light orange to yellow to green

crystalline powder
[2]

Purity ≥98% [2][4]

Storage Temperature Room Temperature [2][3]

Experimental Protocol: Weighing and Dissolving 9-
Julolidinecarboxaldehyde
This protocol outlines the steps for safely weighing and dissolving 9-
Julolidinecarboxaldehyde for experimental use.
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Preparation:

Ensure you are wearing the appropriate PPE (lab coat, gloves, safety glasses).

Perform all operations in a certified chemical fume hood.

Prepare all necessary equipment (spatula, weigh boat, vial, solvent, vortex mixer).

Weighing:

Place a weigh boat on the analytical balance and tare it.

Carefully transfer the desired amount of 9-Julolidinecarboxaldehyde from its storage

container to the weigh boat using a clean spatula.

Record the exact weight.

Dissolving:

Carefully transfer the weighed powder into a suitable vial.

Add the desired solvent to the vial.

Securely cap the vial and mix using a vortex mixer until the solid is completely dissolved.

Cleanup:

Clean the spatula and work area thoroughly.

Dispose of the weigh boat and any other contaminated disposable materials in the

appropriate hazardous waste container.

Safe Handling and Storage Workflow
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Safe Handling and Storage Workflow for 9-Julolidinecarboxaldehyde
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Caption: Workflow for the safe receipt, storage, handling, and disposal of 9-
Julolidinecarboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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